1,2-Dichlorobenzene

• CAS No.: 95-50-1
• Product Name: 1,2-Dichlorobenzene
• Molecular Formula: C6H4Cl2
• Molecular Weight: 147 g/mol
• IUPAC Name: 1,2-dichlorobenzene
• Standard InChI: InChI=1S/C6H4Cl2/c7-5-3-1-2-4-6(5)8/h1-4H
• Standard InChIKey: RFFLAFLAYFXFSW-UHFFFAOYSA-N
• Impurities: 1,4-dichlorobenzene /at/ 0.5-l% w/w.; High purity grade: less than 0.2% 1,2,4-trichlorobenzene and less than 0.005% monochlorobenzene. Technical grade: less than 19.0% other dichlorobenzenes isomers, less than 1.0% trichlorobenzenes & less than 0.05% monochlorobenzene.
• SMILES: C1=CC=C(C(=C1)Cl)Cl
• Canonical SMILES: C1=CC=C(C(=C1)Cl)Cl
• Boiling Point: 356.9 °F at 760 mm Hg (NTP, 1992); 180.0 °C; 180.1 °C at 760 mm Hg; 180-183 °C; 357°F
• Colorform: Colorless liquid; Colorless to pale-yellow liquid ...
• Density: 1.306 at 68 °F (USCG, 1999); 1.3059 g/mL at 20 °C/4 °C; Relative density (water = 1): 1.3; 1.306; 1.30
• Flash Point: 151 °F (NTP, 1992); 155 °F (Open Cup); 151 °F (Closed Cup); 68 °C, closed cup; 74 °C, open cup; 66 °C c.c.; 151°F
• Melting Point: 1 °F (NTP, 1992); -16.7 °C; -17 °C; 1°F
• Physical Description: O-dichlorobenzene appears as a clear colorless liquid with a pleasant odor. Denser than water and insoluble in water. Flash point 150°F. Toxic by inhalation and ingestion. Used to make other chemicals, solvents, fumigants and insecticides and for many other uses.; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to pale-yellow liquid with a pleasant, aromatic odor.; Colorless to pale-yellow liquid with a pleasant, aromatic odor. [herbicide]
• Description: There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels.; 1,2-dichlorobenzene is a dichlorobenzene carrying chloro substituents at positions 1 and 2. It has a role as a hepatotoxic agent and a metabolite.; 1,2-Dichlorobenzene, also named ortho-dichlorobenzene, is an organic compound. It is a non-polar colorless liquid that is miscible in most organic solvents. This derivative of benzene differs from the parent compound by the presence of two adjacent chlorine atoms. 1,2-dichlorobenzene is used as a precursor for agrochemicals, as a solvent for fullerenes, as an insecticide and as an agent to remove carbon-based contamination from metal.
• Solubility: less than 1 mg/mL at 76.1° F (NTP, 1992); 0.00 M; Miscible with alcohol, ether, benzene.; In water, 156 mg/L at 25 °C; Solubility in water: very poor; 0.01%
• Synonyms: 1,2-Dichlorobenzene; Cloroben; Dilatin DB; Dowtherm E; NSC 60644; o-Dichlorobenzene
• Vapor Density: 5.05 (NTP, 1992) (Relative to Air); 5.05 (Air = 1); Relative vapor density (air = 1): 5.1; 5.05
• Vapor Pressure: 1 mm Hg at 68 °F ; 1.5 mm Hg at 77° F (NTP, 1992); 1.36 mmHg; 1.36 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.16; 1 mmHg@68°F, 1.5 mmHg@77°F; 1 mmHg
• PubChem Compound: 7239
• Last Modified: Nov 12 2021